Cas no 98534-22-6 (1H-Pyrazole-4-carboxamide,1-(2,4-dichlorophenyl)-N-methyl-5-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-4-carboxamide,1-(2,4-dichlorophenyl)-N-methyl-5-(trifluoromethyl)-
• CAS No: 98534-22-6
• MF: C₁₂H₈Cl₂F₃N₃O
• MW: 338.112630844116
• CID: 816952
• PubChem ID: 163681
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxamide,1-(2,4-dichlorophenyl)-N-methyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide,1-(2,4-dichlorophenyl)-N-methyl-5-(trifluoromethyl)-
• 5-(trifluoromethyl)-1-(2,4-dichlorophenyl)-N-methyl-1H-pyrazole-4-carboxamide
• 1-(2,4-Dichlorophenyl)-N-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide
• 1H-Pyrazole-4-carboxamide, 1-(2,4-dichlorophenyl)-N-methyl-5-(trifluoromethyl)-
• SCHEMBL10364976
• DTXSID5073749
• 98534-22-6

• Inchi： 1S/C12H8Cl2F3N3O/c1-18-11(21)7-5-19-20(10(7)12(15,16)17)9-3-2-6(13)4-8(9)14/h2-5H,1H3,(H,18,21)
• InChI Key： QWRMKSFQRPGVIY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1C(C(F)(F)F)=C(C(NC)=O)C=N1)Cl

Computed Properties

• Exact Mass: 337
• Monoisotopic Mass: 337
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.54
• Boiling Point: 441.9°Cat760mmHg
• Flash Point: 221.1°C
• Refractive Index: 1.582